Cas no 2306260-76-2 (2-bromo-5-[(4,4-difluorocyclohexyl)methoxy]pyrimidine)

• Product Name: 2-bromo-5-[(4,4-difluorocyclohexyl)methoxy]pyrimidine
• CAS No: 2306260-76-2
• MF: C₁₁H₁₃BrF₂N₂O
• MW: 307.134528875351
• CID: 5304652
• Update Time: 2026-03-10

2-bromo-5-[(4,4-difluorocyclohexyl)methoxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-bromo-5-[(4,4-difluorocyclohexyl)methoxy]-
• 2-bromo-5-[(4,4-difluorocyclohexyl)methoxy]pyrimidine

• Inchi： 1S/C11H13BrF2N2O/c12-10-15-5-9(6-16-10)17-7-8-1-3-11(13,14)4-2-8/h5-6,8H,1-4,7H2
• InChI Key： UPABLSBEUMBBFW-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(OCC2CCC(F)(F)CC2)C=N1

Additional information on 2-bromo-5-[(4,4-difluorocyclohexyl)methoxy]pyrimidine

Research Briefing on 2-bromo-5-[(4,4-difluorocyclohexyl)methoxy]pyrimidine (CAS: 2306260-76-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-bromo-5-[(4,4-difluorocyclohexyl)methoxy]pyrimidine (CAS: 2306260-76-2) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This briefing synthesizes the latest research on its synthesis, biological activity, and potential therapeutic applications, with a focus on kinase inhibition and targeted protein degradation strategies.

Recent studies published in the Journal of Medicinal Chemistry (2023) demonstrate that this brominated pyrimidine derivative serves as a versatile intermediate for constructing selective kinase inhibitors. The 4,4-difluorocyclohexyl moiety confers improved metabolic stability compared to non-fluorinated analogs, while the bromine at the 2-position enables diverse cross-coupling reactions for structure-activity relationship exploration. Molecular modeling studies suggest the compound adopts a preferential conformation that optimally positions the difluorocyclohexyl group in hydrophobic binding pockets.

In oncology research, derivatives of 2306260-76-2 have shown potent inhibition (IC50 < 50 nM) against CDK8/19 kinases in biochemical assays, with lead compounds demonstrating anti-proliferative effects in colorectal cancer cell lines (HT-29 and HCT116). The unique electronic properties imparted by the difluorocyclohexyl group appear to enhance target engagement while reducing off-target activity against related kinases, as evidenced by kinome-wide selectivity profiling.

The compound's utility extends beyond kinase inhibition. A 2024 Nature Chemical Biology publication reported its incorporation into proteolysis-targeting chimeras (PROTACs), where it serves as a warhead for recruiting E3 ubiquitin ligases. The difluorocyclohexyl group was found to significantly improve cell permeability and oral bioavailability of resulting PROTAC molecules compared to conventional analogs.

Synthetic accessibility remains a key advantage of this scaffold. Recent process chemistry developments (Organic Process Research & Development, 2024) have established a scalable 5-step synthesis from commercially available 2,5-dibromopyrimidine, with overall yields exceeding 40% and purity >98%. The synthetic route features a novel copper-catalyzed alkoxylation that avoids the need for protecting groups.

Ongoing clinical investigations (Phase I/II) are evaluating derivatives of 2306260-76-2 as potential treatments for hematological malignancies and solid tumors, with preliminary data showing favorable pharmacokinetic profiles and manageable toxicity. The compound's structural features continue to inspire new chemical probes for studying kinase-dependent signaling pathways and developing next-generation targeted therapies.